Cas no 439121-09-2 (4-{5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl}morpholine)

• Product Name: 4-{5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl}morpholine
• CAS No: 439121-09-2
• MF: C₁₈H₂₄N₄OS
• MW: 344.474362373352
• CID: 5704147
• PubChem ID: 1489279
• Update Time: 2023-10-15

4-{5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• SMR000336101
• MLS000763950
• 4-{5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl}morpholine
• Oprea1_412904
• HMS2711P17
• 4-[5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]morpholine
• CHEMBL1428470
• 439121-09-2
• 9R-0619
• 4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}morpholine
• AKOS005104531
• 4-(5-[(4-PHENYLPIPERAZINO)METHYL]-1,3-THIAZOL-2-YL)MORPHOLINE
• Morpholine, 4-[5-[(4-phenyl-1-piperazinyl)methyl]-2-thiazolyl]-

• Inchi： 1S/C18H24N4OS/c1-2-4-16(5-3-1)21-8-6-20(7-9-21)15-17-14-19-18(24-17)22-10-12-23-13-11-22/h1-5,14H,6-13,15H2
• InChI Key： GASUZZGMDXMSFJ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CN1CCN(C2C=CC=CC=2)CC1)N1CCOCC1

Computed Properties

• Exact Mass: 344.16708258g/mol
• Monoisotopic Mass: 344.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 508.7±60.0 °C(Predicted)
• pka: 6.11±0.10(Predicted)